molecular formula C27H22ClNO5 B11390942 9-(1,3-benzodioxol-5-ylmethyl)-3-benzyl-6-chloro-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one

9-(1,3-benzodioxol-5-ylmethyl)-3-benzyl-6-chloro-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one

Cat. No.: B11390942
M. Wt: 475.9 g/mol
InChI Key: GCUHMZMSOOBFBY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 9-(1,3-benzodioxol-5-ylmethyl)-3-benzyl-6-chloro-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one features a complex polycyclic architecture. Its core structure comprises a chromeno[8,7-e][1,3]oxazin system, a fused tricyclic framework integrating a chromene (benzopyran) moiety with a 1,3-oxazin ring. Key substituents include:

  • A benzyl group at position 3, enhancing lipophilicity.
  • Chloro and methyl groups at positions 6 and 4, respectively, which may influence steric and electronic properties.

Properties

Molecular Formula

C27H22ClNO5

Molecular Weight

475.9 g/mol

IUPAC Name

9-(1,3-benzodioxol-5-ylmethyl)-3-benzyl-6-chloro-4-methyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one

InChI

InChI=1S/C27H22ClNO5/c1-16-19-11-22(28)26-21(25(19)34-27(30)20(16)9-17-5-3-2-4-6-17)13-29(14-31-26)12-18-7-8-23-24(10-18)33-15-32-23/h2-8,10-11H,9,12-15H2,1H3

InChI Key

GCUHMZMSOOBFBY-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=O)OC2=C3CN(COC3=C(C=C12)Cl)CC4=CC5=C(C=C4)OCO5)CC6=CC=CC=C6

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

Common reagents used in these reactions include palladium catalysts, cesium carbonate, and various organic solvents .

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic routes to maximize yield and minimize costs. This could include the use of continuous flow reactors and advanced purification techniques to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

9-(1,3-Benzodioxol-5-ylmethyl)-3-benzyl-6-chloro-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one can undergo various chemical reactions, including:

    Oxidation: This reaction can introduce additional functional groups or modify existing ones.

    Reduction: This reaction can be used to remove oxygen-containing groups or reduce double bonds.

    Substitution: This reaction can replace one functional group with another, allowing for further modification of the compound.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions can vary widely depending on the desired transformation but often involve controlled temperatures and specific solvents .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield hydroxylated derivatives, while substitution reactions could introduce new functional groups such as alkyl or aryl groups.

Scientific Research Applications

Mechanism of Action

The mechanism of action of 9-(1,3-benzodioxol-5-ylmethyl)-3-benzyl-6-chloro-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one is not fully understood, but it is believed to involve interactions with specific molecular targets. These interactions can lead to the modulation of biological pathways, such as those involved in cell cycle regulation and apoptosis .

Comparison with Similar Compounds

Chromeno[2,3-d]pyrimidin-4-one Derivatives ()

  • Core Structure: Chromeno-pyrimidinone (pyrimidinone fused to chromene).
  • Substituents : Chlorobenzylidene and chlorophenyl groups (e.g., compound 4 in ).
  • Substituents like 1,3-benzodioxol in the target compound contrast with chlorophenyl groups in ’s derivatives, impacting electronic and steric profiles .

Methanochromeno-Benzodioxocins ()

  • Core Structure: Methano-bridged chromeno-benzodioxocin.
  • Substituents : Multiple hydroxyl and dihydroxyphenyl groups.
  • The 1,3-benzodioxol group in the target compound may offer superior oxidative stability compared to phenolic groups .

Pyrrolo[2,1-b]quinazolinone Derivatives ()

  • Core Structure: Pyrrolo-quinazolinone fused system.
  • Substituents: 4-(Dimethylamino)benzylidene.
  • Key Differences: The quinazolinone core differs in ring size and heteroatom arrangement from the oxazin in the target compound. The dimethylamino group in ’s compound introduces strong electron-donating effects, whereas the target’s chloro and benzodioxol groups are electron-withdrawing or neutral .

Substituent Effects on Physicochemical Properties

Substituent Target Compound Analogues (Evidence) Impact on Properties
1,3-Benzodioxol Position 9 Absent in Enhances lipophilicity and metabolic stability
Chlorophenyl Absent Present in Increases electron-withdrawing character
Hydroxyl Groups Absent Abundant in Elevates polarity and hydrogen-bond capacity
Benzyl/Benzylidene Benzyl (C6H5CH2) Benzylidene (CH=C6H4Cl) Benzylidene may enhance π-π stacking

Crystallographic and Stability Considerations

  • Target Compound: Predicted to exhibit aromatic stacking due to planar chromeno-oxazin core, similar to ’s quinazolinone, which shows intermolecular π-π interactions .
  • Compounds : Chlorophenyl groups may promote halogen bonding, absent in the target compound.

Data Tables

Compound Name / ID Core Structure Key Substituents Synthesis Method Notable Properties References
Target Compound Chromeno[8,7-e][1,3]oxazin 1,3-Benzodioxolmethyl, benzyl, Cl, Me Not specified High lipophilicity (predicted) -
Chromeno[2,3-d]pyrimidin-4-one (Ev1-4) Chromeno-pyrimidinone 2-Chlorobenzylidene, 2-chlorophenyl Reflux in acetic anhydride Thermal stability, halogen bonding
Methanochromeno-Benzodioxocin (Ev3-10B) Methanochromeno-benzodioxocin Dihydroxyphenyl, hydroxyphenyl Likely natural product derived High polarity, antioxidant potential
Quinazolinone (Ev5) Pyrrolo-quinazolinone 4-(Dimethylamino)benzylidene Condensation with NaOMe Aromatic stacking, fluorescence

Research Findings and Implications

  • Solubility Challenges : Unlike hydroxyl-rich analogues (), the target compound’s lipophilicity may necessitate formulation optimization for bioavailability.
  • Synthetic Scalability : and highlight the feasibility of cyclization and condensation strategies, which could guide scalable synthesis of the target compound.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.